Cas no 61977-06-8 (2,5-Cyclohexadiene-1,4-dione,2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-
• CAS No: 61977-06-8
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 514709
• PubChem ID: 5281739
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-
• 2-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-1,4-benzoquinone
• GERANYLBENZOQUINONE
• (E)-3,7-dimethylocta-2,6-dienyl-p-benzoquinone
• (E,E,E)-geranylgeranylchloride
• 2,6,10,14-Hexadecatetraene, 1-chloro-3,7,11,15-tetramethyl-, (E,E,E)-
• 3,7,11,15-tetramethyl-hexadeca-1,6,10,14-tetraen-3-ol
• CTK1J1735
• Geranylbenzochinon
• geranylgeranyl chloride
• Geranylgerynyl chloride
• Geranyl-linalool
• Geranyl-p-benzoquinone
• Neryl-p-benzoquinone
• 61977-06-8
• GAJSCEURGWVNBZ-NTUHNPAUSA-N
• 2,5-Cyclohexadiene-1,4-dione, 2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-
• Geranyl quinone
• Geranyl-p-benzochinon
• C10351
• AC1NQYZS
• SCHEMBL4740027
• CHEMBL460650
• SureCN4740027
• NSC-324365
• 2-geranyl-1,4-benzoquinone
• DTXSID901019883
• NSC324365
• 2-[(2E)-3,7-dimethylocta-2,6-dienyl]-1,4-benzoquinone
• SCHEMBL4740029

• Inchi： 1S/C16H20O2/c1-12(2)5-4-6-13(3)7-8-14-11-15(17)9-10-16(14)18/h5,7,9-11H,4,6,8H2,1-3H3/b13-7+
• InChI Key： GAJSCEURGWVNBZ-NTUHNPAUSA-N
• SMILES： O=C1C=CC(C=C1C/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.015
• Boiling Point: 356.6°C at 760 mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.521
• PSA: 34.14
• LogP: 3.70360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones